Cas no 1000573-58-9 (<br>Ethyl 1-(3-chloro-4-methylphenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-car boxylate)

• Product Name: <br>Ethyl 1-(3-chloro-4-methylphenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-car boxylate
• CAS No: 1000573-58-9
• MF: C₁₂H₁₂ClN₃O₃
• MW: 281.694981575012
• CID: 3157597
• PubChem ID: 135949950
• Update Time: 2025-04-21

<br>Ethyl 1-(3-chloro-4-methylphenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-car boxylate Chemical and Physical Properties

Names and Identifiers

• <br>Ethyl 1-(3-chloro-4-methylphenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-car boxylate
• MFCD09877892
• Ethyl 1-(3-chloro-4-methylphenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
• 1000573-58-9
• Ethyl1-(3-chloro-4-methylphenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• Ethyl 1-(3-chloro-4-methylphenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD09877892
• Inchi： 1S/C12H12ClN3O3/c1-3-19-11(17)10-14-12(18)16(15-10)8-5-4-7(2)9(13)6-8/h4-6H,3H2,1-2H3,(H,14,15,18)
• InChI Key： VZCZBLLCNQLXSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(NC(C(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 281.0567189Da
• Monoisotopic Mass: 281.0567189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles